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Compound of Interest

Compound Name:
(Triphenylphosphoranylidene)acet

onitrile

Cat. No.: B108381 Get Quote

This guide provides comprehensive safety information for

(Triphenylphosphoranylidene)acetonitrile (CAS No: 16640-68-9), intended for researchers,

scientists, and professionals in drug development. It consolidates data from various safety data

sheets (SDS) to ensure safe handling, storage, and emergency response.

Section 1: Chemical Identification
(Triphenylphosphoranylidene)acetonitrile, also known as

(Cyanomethylene)triphenylphosphorane, is a combustible solid widely used as a reagent in

organic synthesis, particularly in C-C bond formation and Wittig reactions.[1]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b108381?utm_src=pdf-interest
https://www.benchchem.com/product/b108381?utm_src=pdf-body
https://www.benchchem.com/product/b108381?utm_src=pdf-body
https://www.tcichemicals.com/CA/en/p/T1958
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b108381?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Identifier Value

Chemical Name (Triphenylphosphoranylidene)acetonitrile[2]

Synonyms

(Cyanomethylene)triphenylphosphorane,

(Cyano)(triphenylphosphoranylidene)methane,

Cyanomethyltriphenylphosphonium ylide[3]

CAS Number 16640-68-9[2][3]

EC Number 240-689-7

Molecular Formula C₂₀H₁₆NP

Molecular Weight 301.32 g/mol

Linear Formula (C₆H₅)₃P=CHCN

Section 2: Hazard Identification and Classification
This chemical is classified as hazardous. The signal word associated with it is "Warning" or

"Danger" depending on the supplier. It is known to cause skin and eye irritation and may cause

respiratory irritation.[2][4][5][6] Some sources also classify it as toxic if swallowed, in contact

with skin, or if inhaled.[1]

Hazard Class GHS Category Hazard Statement

Skin Corrosion/Irritation Category 2
H315: Causes skin irritation[2]

[3][5]

Serious Eye Damage/Eye

Irritation
Category 2 / 2A

H319: Causes serious eye

irritation[2][3][5]

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H335: May cause respiratory

irritation[2][3][5]

Acute Toxicity (Oral, Dermal,

Inhalation)
Category 3 or 4

H301+H311+H331: Toxic if

swallowed, in contact with skin

or if inhaled[7]

Hazard Pictograms:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 10 Tech Support

https://www.sigmaaldrich.com/US/en/sds/ALDRICH/280429
https://www.fishersci.com/store/msds?partNumber=AC371570050&productDescription=TRIPHENYLPHOSPHORANYLID+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.sigmaaldrich.com/US/en/sds/ALDRICH/280429
https://www.fishersci.com/store/msds?partNumber=AC371570050&productDescription=TRIPHENYLPHOSPHORANYLID+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.sigmaaldrich.com/US/en/sds/ALDRICH/280429
https://www.fishersci.com/shop/products/triphenylphosphoranylidene-acetonitrile-96-thermo-scientific/AC371570050
https://www.xixisys.com/substances/16640-68-9
https://www.chembk.com/en/chem/(TRIPHENYLPHOSPHORANYLIDENE)ACETONITRILE
https://www.tcichemicals.com/CA/en/p/T1958
https://www.sigmaaldrich.com/US/en/sds/ALDRICH/280429
https://www.fishersci.com/store/msds?partNumber=AC371570050&productDescription=TRIPHENYLPHOSPHORANYLID+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.xixisys.com/substances/16640-68-9
https://www.sigmaaldrich.com/US/en/sds/ALDRICH/280429
https://www.fishersci.com/store/msds?partNumber=AC371570050&productDescription=TRIPHENYLPHOSPHORANYLID+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.xixisys.com/substances/16640-68-9
https://www.sigmaaldrich.com/US/en/sds/ALDRICH/280429
https://www.fishersci.com/store/msds?partNumber=AC371570050&productDescription=TRIPHENYLPHOSPHORANYLID+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.xixisys.com/substances/16640-68-9
https://www.tcichemicals.com/BE/en/sds/T1958_EU_6N.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b108381?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


alt text

ngcontent-ng-c282987731="" class="ng-star-inserted"> alt text

(As per some classifications)

Section 3: First-Aid Measures
Immediate medical attention is crucial in case of exposure. Always show the safety data sheet

to the attending physician.[2]

Exposure Route First-Aid Protocol

Inhalation

Remove the person to fresh air and keep them

comfortable for breathing.[2][3][5] If the person

feels unwell or breathing is difficult, call a

POISON CENTER or doctor.[2][3]

Skin Contact

Take off immediately all contaminated clothing.

[2] Wash the skin thoroughly with plenty of soap

and water for at least 15 minutes.[2][3] If skin

irritation occurs or persists, get medical advice.

[2][3]

Eye Contact

Rinse cautiously with water for several minutes.

[2][3][5] Remove contact lenses, if present and

easy to do, and continue rinsing.[2][3][5] If eye

irritation persists, get medical advice from an

ophthalmologist.[2][3]

Ingestion

Immediately call a POISON CENTER or doctor.

Rinse mouth.[3][7] Make the victim drink water

(two glasses at most).[2] Do NOT induce

vomiting.

Section 4: Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, carbon dioxide (CO2), dry chemical, or

alcohol-resistant foam.[8] No limitations on extinguishing agents are given for this substance.
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[2]

Hazardous Combustion Products: During a fire, toxic fumes may be produced, including

carbon monoxide (CO), carbon dioxide (CO2), nitrogen oxides (NOx), oxides of phosphorus,

and hydrogen cyanide.[3][9]

Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)

with pressure-demand (MSHA/NIOSH approved or equivalent) and full protective gear.[3][8]

Section 5: Accidental Release Measures
Personal Precautions: Ensure adequate ventilation and avoid dust formation.[3] Avoid

contact with the substance and inhalation of dust.[2] Evacuate personnel to safe areas and

wear personal protective equipment as described in Section 7.[2][8]

Environmental Precautions: Prevent the product from entering drains.[2]

Methods for Cleaning Up: Sweep up the spilled material and shovel it into a suitable, closed

container for disposal.[3][8] Clean the affected area thoroughly.

Section 6: Handling and Storage
Handling: Use only in a well-ventilated area or outdoors.[2][5] Avoid contact with skin, eyes,

and clothing, and avoid breathing dust.[3][7][9] Wash hands and any exposed skin

thoroughly after handling.[2][3] Do not eat, drink, or smoke when using this product.[1][3]

Storage: Store in a well-ventilated, cool, and dry place.[2][9] Keep the container tightly

closed.[2][9] Store locked up.[2][3][5] It is recommended to store the product in a freezer to

maintain quality and under an inert gas.[3][7]

Incompatible Materials: Strong oxidizing agents.[3][9]

Section 7: Exposure Controls & Personal Protection
Engineering Controls: Use only in a chemical fume hood or with adequate local exhaust

ventilation to control airborne levels.[8] Ensure that eyewash stations and safety showers are

close to the workstation.[8]
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Personal Protective Equipment (PPE):

Protection Type Specification

Eye/Face Protection
Wear safety glasses with side-shields (or

goggles).[2]

Skin/Hand Protection Wear impervious gloves (e.g., nitrile rubber).[2]

Body Protection Wear appropriate protective clothing.

Respiratory Protection

If exposure limits are exceeded or irritation is

experienced, use a NIOSH/MSHA approved

respirator (e.g., dust mask type N95).

Section 8: Physical and Chemical Properties
Property Value

Appearance Off-white to pale yellow powder/solid[6][8][9]

Odor No information available[8][9]

Melting Point 189-195 °C (lit.)[6]

Flash Point Not applicable

Solubility

Sparingly soluble in water, soluble in organic

solvents like diethyl ether and dichloromethane.

[6]

Section 9: Stability and Reactivity
Chemical Stability: The product is stable under recommended storage conditions.[9] Some

sources indicate it is hygroscopic.[9]

Conditions to Avoid: Exposure to moist air or water, heat, and sources of ignition.[3][9]

Incompatible Materials: Strong oxidizing agents.[3][9]
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Hazardous Decomposition Products: When heated to decomposition, it can produce

hazardous products such as carbon monoxide, carbon dioxide, nitrogen oxides, oxides of

phosphorus, and hydrogen cyanide gas.[3][9][10]

Section 10: Toxicological Information
Routes of Exposure: Inhalation, skin contact, eye contact, ingestion.[11]

Acute Effects:

Inhalation: May cause respiratory irritation.[2] Toxic if inhaled.[7]

Skin: Causes skin irritation.[2] Toxic in contact with skin.[7]

Eye: Causes serious eye irritation.[2]

Ingestion: Toxic if swallowed.[7]

Chronic Effects: The toxicological properties have not been fully investigated.[8] No data is

available on carcinogenicity, mutagenicity, or reproductive toxicity.

Section 11: Disposal Considerations
Dispose of this chemical and its container at an approved waste disposal plant.[2][3] Waste

generators must comply with local, regional, and national hazardous waste regulations to

ensure complete and accurate classification.[8] Cyanide-containing wastes should be managed

as hazardous waste and stored in dedicated, separate containers for solids and liquids.[11]

Section 12: Visualized Experimental & Safety
Protocols
The following diagrams illustrate standardized workflows for handling emergencies and

understanding the safety requirements for (Triphenylphosphoranylidene)acetonitrile.
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Exposure Event

Initial Assessment

First-Aid Actions

Medical Follow-up

Exposure Occurs

Assess Exposure Route

Inhalation:
- Move to fresh air
- Keep comfortable

- Call POISON CENTER if unwell

 Inhalation 

Skin Contact:
- Remove contaminated clothing

- Wash with soap & water (15 min)
- Seek medical advice if irritation persists

 Skin 

Eye Contact:
- Rinse with water for several minutes

- Remove contact lenses
- Seek medical advice if irritation persists

 Eye 

Ingestion:
- Immediately call POISON CENTER

- Rinse mouth
- Drink 2 glasses of water

 Ingestion 

Provide SDS to Physician

Click to download full resolution via product page

Caption: Emergency First-Aid Workflow for Exposure Incidents.
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Spill Event

Immediate Precautions

Containment & Cleanup

Final Steps

Spill of Solid Material Detected

Evacuate unnecessary personnel

Ensure adequate ventilation

Don appropriate PPE:
- Gloves

- Goggles
- Respirator (N95)

Remove ignition sources

Avoid generating dust

Gently sweep or shovel material

Place into a suitable, labeled,
closed container for disposal

Clean affected area thoroughly

Dispose of waste according to
 local/national regulations

Click to download full resolution via product page

Caption: Protocol for Solid Spill Containment and Cleanup.
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Identified Hazards (H-Statements)

Precautionary Controls (P-Statements)

Required PPE & Engineering

H315: Skin Irritation

P280: Wear Protective
Gloves/Eye ProtectionH319: Serious Eye Irritation

H335: Respiratory Irritation

P261: Avoid Breathing Dust

P271: Use in Well-Ventilated Area

H301/311/331: Toxic

P264: Wash Thoroughly After Handling

Impervious Gloves

Safety Goggles

N95 Dust Mask

Fume Hood / Local Exhaust

Click to download full resolution via product page

Caption: Logical Relationship Between Hazards and Controls.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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